66547-09-9

Maytansinol butyrate

In Stock

• CAS RN:
• 66547-09-9

• Formula:
• C32H43ClN2O9

• InChI:
• InChI=1S/C32H43ClN2O9/c1-8-10-27(37)43-25-16-26(36)35(5)21-14-20(15-22(40-6)28(21)33)13-18(2)11-9-12-24(41-7)32(39)17-23(42-30(38)34-32)19(3)29-31(25,4)44-29/h9,11-12,14-15,19,23-25,29,39H,8,10,13,16-17H2,1-7H3,(H,34,38)/b12-9+,18-11+/t19-,23+,24-,25+,29+,31+,32+/m1/s1

• InChIKey:
• OPQNCARIZFLNLF-JBHFWYGFSA-N

• Potent microtubule depolymerizing agent. Binds to tubulin at the vinblastine site. Induces p53-mediated apoptosis. Shows cytotoxic effects to tumor cell lines. Maytansine analog. Shows antitumor effects in vivo. Orally active.
  Ansamitocin P-3 is a microtubule depolymerizing agent that can be isolated from culture broths of certain Gram-positive bacteria. It binds tubulin (Kd = 1.3 µM), depolymerizes microtubules in both interphase and mitosis, and perturbs chromosome segregation. Ansamitocin P-3 also activates the spindle checkpoint surveillance proteins Mad2 and BubR1, blocking cell cycling during mitosis. It inhibits the growth of cancer cells in culture and significantly suppresses the growth of several cancer tumors in mice, prolonging survival time.
  Ansamitomicin P-3 is an ansamacrolide and maytansine analogue originally isolated from the Ethiopian shrub Maytenus ...

[(1S,2R,3S,5S,6S,16Z,18Z,20R,21S)-11-Chloro-21-hydroxy-12,20-dimethoxy-2,5,9,16-tetramethyl-8,23-dioxo-4,24-dioxa-9,22-diazatetracyclo[19.3.1.110,14.03,5]hexacosa-10,12,14(26),16,18-pentaen-6-yl] 2-methylpropanoate

• CAS RN:
• 66547-09-9; 66584-72-3

• Formula:
• C32H43ClN2O9

• InChI:
• InChI=1S/C32H43ClN2O9/c1-17(2)29(37)43-25-15-26(36)35(6)21-13-20(14-22(40-7)27(21)33)12-18(3)10-9-11-24(41-8)32(39)16-23(42-30(38)34-32)19(4)28-31(25,5)44-28/h9-11,13-14,17,19,23-25,28,39H,12,15-16H2,1-8H3,(H,34,38)/b11-9-,18-10-/t19-,23+,24-,25+,28+,31+,32+/m1/s1

• InChIKey:
• OPQNCARIZFLNLF-HSBZPDDFSA-N

• CID 131857169 is a natural product found in Actinosynnema pretiosum with data available.